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Compound of Interest

Compound Name: (R)-2-m-Tolyl-propionic acid
CAS No.: 213406-28-1
Cat. No.: B1428769
Get Quote
. J

This guide outlines the authoritative disposal protocols for (R)-2-m-Tolyl-propionic acid (also
known as (R)-2-(3-methylphenyl)propionic acid).[1][2][3] It is designed for laboratory personnel
and safety officers, prioritizing personnel safety, regulatory compliance (EPA/RCRA), and
environmental stewardship.[1][2]

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity and associated hazards.[4][5] This
compound is a chiral organic acid intermediate, often used in the synthesis of non-steroidal
anti-inflammatory drugs (NSAIDS).
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Parameter Data

Chemical Name (R)-2-(3-methylphenyl)propionic acid

CAS Number 213406-28-1 (R-isomer) / 3751-48-2
(Racemate)

Molecular Formula C10H1202

Physical State Solid (Melting Point ~39-42 °C)

Acidity (pKa) ~4.5 (Weak Organic Acid)

GHS Signal Word DANGER

H318: Causes serious eye damageH302:
Hazard Statements
Harmful if swallowedH315: Causes skin irritation

Storage Class Combustible Solid (Class 11)

Part 1: Waste Segregation & Decision Logic

Proper disposal begins with correct segregation. (R)-2-m-Tolyl-propionic acid must be treated
as Acidic Organic Waste.[1][2][3][5]

Critical Segregation Rules:

e Do NOT Mix With: Strong oxidizers (e.g., Nitric Acid, Peroxides) or Strong Bases (e.g.,
Sodium Hydroxide).[5] Risk: Exothermic reaction/splattering.

e Do NOT Mix With: Cyanides or Sulfides. Risk: Evolution of toxic HCN or HzS gas.[4][5]

e Do NOT Drain Dispose: This compound is toxic to aquatic life and must not enter municipal
water systems.

Disposal Decision Tree (Graphviz)
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Waste Generation:
(R)-2-m-Tolyl-propionic acid

Determine Physical State

Pure Solid / Precipitate Dissolved in Solvent

Identify Solvent

Container: Wide-Mouth HDPE
Label: 'Hazardous Waste - Solid Organic Acid'

Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

Stream: Halogenated Organic Stream: Non-Halogenated Organic GRS SRl (217 < 2)

Label as Corrosive Acid

Final Disposal:

High-Temperature Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-2-m-Tolyl-propionic acid waste streams based on
physical state and solvent matrix.

Part 2: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid

Best for: Expired reagents, contaminated solids, or synthesis yield.[1][2][5]
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is
acceptable but poses a breakage risk for solids.

o Transfer: Wear nitrile gloves and safety goggles. Transfer the solid carefully to avoid dust
generation. If dust is visible, work inside a fume hood.[1][2]

e Labeling: Attach a hazardous waste tag.
o Constituents: (R)-2-m-Tolyl-propionic acid (100%).[1][2][3]
o Hazard Checkboxes: Toxic, Irritant.[1][2]

o Storage: Screw the lid tightly. Place the container in the Solid Organic Waste satellite
accumulation area.[5]

Scenario B: Disposal of Liquid Solutions (Reaction
Mixtures)

Best for: Mother liquors or HPLC waste.

Characterize the Solvent:

o If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

o If dissolved in Methanol, Acetone, or Ethyl Acetate: Use the Non-Halogenated Waste
carboy.

pH Check: If the solution is aqueous or has high water content, check the pH.

o pH < 2: Label as "Corrosive - Acidic".[1][2]

o pH > 2: Label as "Organic Solvent Mixture".

Pouring: Use a funnel to prevent spills. Never fill containers >90% full to allow for thermal
expansion.

Secondary Containment: Ensure the waste carboy sits in a secondary spill tray
(polypropylene) capable of holding 110% of the container's volume.
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Part 3: Emergency & Spill Management

In the event of a spill outside the fume hood, immediate action is required to prevent eye
damage (H318) and skin burns.

Spill Cleanup Workflow:

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and face
shield (standard safety glasses are insufficient for corrosive acid spills).[1]

o Containment: Surround the spill with absorbent socks or pillows to prevent spreading to floor
drains.

o Neutralization (Liquid Spills):
o Gently cover the spill with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate.
o Observation: Wait for bubbling (CO:z evolution) to cease.
o Warning: Do not use strong bases (NaOH) as this generates excessive heat.

» Collection: Scoop the neutralized slurry into a plastic bag or pail. Label as "Debris from Acid
Spill" and dispose of as hazardous waste.

o Decontamination: Wash the surface with soap and water.

Part 4: Regulatory Compliance (US EPA/RCRA)

While (R)-2-m-Tolyl-propionic acid is not explicitly listed on the EPA P-list or U-list, it is
regulated based on its characteristics.[1][2][3][5]
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Regulatory Body Classification Code/Note

D002 (if aqueous pH < 2)D001

EPA (RCRA) Characteristic Waste .
(if in flammable solvent)

UN 3261 (Corrosive solid,
DOT (Transport) Corrosive Liquid/Solid acidic, organic, n.o.s.) or UN
3265 (Corrosive liquid)

Fuel blending is the preferred
Disposal Method Incineration industry standard for high-BTU
organic acids.[1][2][3][5]

Documentation Requirement: Ensure the Safety Data Sheet (SDS) is accessible to the waste
hauler. The specific CAS 213406-28-1 should be noted on the waste manifest to ensure proper
handling of the chiral substance, though chemically it behaves identically to the racemate for
disposal purposes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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